Cas no 1261896-46-1 (5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine)
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine is a heterocyclic compound featuring a benzo[b]thiophene core fused with a dihydroxypyrimidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of hydroxyl groups at the 2- and 4-positions enhances its reactivity in nucleophilic substitution and metal coordination reactions. Its benzo[b]thiophene component contributes to π-conjugation, potentially useful in optoelectronic applications. The compound's rigid framework and functional group versatility make it suitable for designing kinase inhibitors or other biologically active molecules. Careful handling is advised due to potential sensitivity to light and moisture.
![5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine structure](https://ossimg.kuujia.com/scimg/1262000/1261896-46-1x500.png)
1261896-46-1 structure
Product Name:5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine
CAS No:1261896-46-1
MF:C12H8N2O2S
MW:244.269121170044
MDL:MFCD18316589
CID:5231916
Update Time:2026-03-07
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine
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- MDL： MFCD18316589
- Inchi： 1S/C12H8N2O2S/c15-11-8(6-13-12(16)14-11)10-5-7-3-1-2-4-9(7)17-10/h1-6H,(H2,13,14,15,16)
- InChI Key： ICWAFPLRDOZQCW-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C1=CNC(NC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 394
- XLogP3: 1.7
- Topological Polar Surface Area: 86.4
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322872-5 g |
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%; . |
1261896-46-1 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB322872-5g |
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%; . |
1261896-46-1 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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